Cas no 1261565-59-6 (3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol)

• Product Name: 3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol
• CAS No: 1261565-59-6
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4923884
• Update Time: 2025-06-13

3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol

• Inchi： 1S/C13H9F4NO/c14-11-9(7-19)4-5-18-12(11)8-2-1-3-10(6-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： ADJONOJRDNMABL-UHFFFAOYSA-N
• SMILES： FC1=C(CO)C=CN=C1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol

Research Briefing on 3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS: 1261565-59-6): Recent Advances and Applications

3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS: 1261565-59-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, featuring a trifluoromethylphenyl group and a fluoropyridine moiety, confers distinct electronic and steric properties that are advantageous for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient catalytic process for its synthesis, achieving a yield of over 85% while minimizing hazardous byproducts.

In terms of biological activity, 3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol has shown promise as a scaffold for developing inhibitors targeting protein kinases involved in cancer and inflammatory diseases. A recent preclinical study highlighted its derivative's ability to selectively inhibit the JAK-STAT signaling pathway, which is implicated in several autoimmune disorders. The compound's fluorinated aromatic rings enhance its binding affinity and metabolic stability, making it a valuable candidate for further optimization.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's interaction with biological targets. Molecular docking simulations revealed that the trifluoromethyl group plays a critical role in stabilizing ligand-receptor complexes, while the pyridine methanol moiety contributes to solubility and bioavailability. These findings were corroborated by in vitro assays, which demonstrated potent inhibitory activity at nanomolar concentrations.

Looking ahead, researchers are exploring the potential of 3-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-4-methanol in combination therapies and as a building block for multifunctional drug conjugates. Its versatility and favorable pharmacokinetic profile position it as a promising candidate for addressing unmet medical needs in oncology and immunology. Future studies are expected to focus on clinical translation and scale-up production to facilitate its integration into therapeutic pipelines.